Cas no 899977-97-0 (N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide)

• Product Name: N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide
• CAS No: 899977-97-0
• MF: C₁₆H₁₅N₃O₆
• MW: 345.306803941727
• CID: 5491371
• Update Time: 2025-11-01

N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,4-dimethoxyphenyl)-N-(4-nitrophenyl)oxamide
• N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide

• Inchi： 1S/C16H15N3O6/c1-24-12-7-8-13(14(9-12)25-2)18-16(21)15(20)17-10-3-5-11(6-4-10)19(22)23/h3-9H,1-2H3,(H,17,20)(H,18,21)
• InChI Key： CSXQHCRPKNGPME-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)C(NC1=CC=C(OC)C=C1OC)=O

Additional information on N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide (CAS No. 899977-97-0)

N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide, with the CAS number 899977-97-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This diamide derivative is characterized by its unique molecular structure, which includes 2,4-dimethoxyphenyl and 4-nitrophenyl moieties linked by an ethanediamide bridge. The compound's structural features make it a promising candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

One of the key reasons for the growing interest in N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide is its potential role in drug discovery. Researchers are exploring its utility as a building block for small-molecule inhibitors and biologically active compounds. The presence of the nitrophenyl group and methoxy substituents in its structure suggests possible interactions with biological targets, such as enzymes or receptors, which could lead to the development of new therapeutic agents. This aligns with the current trend in the pharmaceutical industry, where there is a strong focus on targeted therapies and precision medicine.

In addition to its pharmaceutical applications, CAS 899977-97-0 is also being investigated for its potential in material science. The compound's aromatic and polar functional groups may contribute to its use in the synthesis of advanced polymers or functional materials. For instance, its ability to form hydrogen bonds and participate in π-π stacking interactions could make it valuable in the design of supramolecular assemblies or nanostructured materials. This is particularly relevant given the increasing demand for smart materials and sustainable technologies in industries such as electronics, energy storage, and environmental remediation.

The synthesis of N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide typically involves the condensation of 2,4-dimethoxyaniline with 4-nitrobenzoic acid derivatives, followed by amidation reactions. The process requires careful optimization to achieve high yields and purity, which is essential for its subsequent applications. Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to characterize the compound and ensure its quality.

From an environmental and safety perspective, CAS 899977-97-0 is generally considered to have a low environmental impact when handled under controlled conditions. However, as with any chemical compound, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to minimize exposure. The compound's stability and compatibility with various solvents and reagents make it a versatile intermediate in synthetic chemistry.

The versatility of N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide has also sparked interest in academic research. Scientists are exploring its potential as a fluorescent probe or sensor due to its aromatic and electron-withdrawing nitro group, which could enable applications in bioimaging or environmental monitoring. This aligns with the broader scientific community's focus on developing non-invasive diagnostic tools and real-time sensing technologies.

In conclusion, N-(2,4-dimethoxyphenyl)-N'-(4-nitrophenyl)ethanediamide (CAS 899977-97-0) represents a multifaceted compound with significant potential across multiple disciplines. Its unique structural attributes, combined with its applicability in drug discovery, material science, and academic research, make it a subject of ongoing investigation. As research continues to uncover new uses for this compound, it is likely to remain a focal point in the scientific community, particularly in areas addressing global health challenges and technological advancements.